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Compound of Interest

Compound Name:
Methyl 2-(benzo[D]oxazol-2-

YL)acetate

Cat. No.: B1268233 Get Quote

Technical Guide: Methyl 2-(benzo[d]oxazol-2-
yl)acetate
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This technical guide addresses the chemical compound "Methyl 2-
(benzo[d]oxazol-2-yl)acetate". Initial investigations have revealed a significant scarcity of

detailed, publicly available technical data, including experimental protocols and comprehensive

biological activity studies for this specific molecule. Therefore, this document provides the core

identifying information for Methyl 2-(benzo[d]oxazol-2-yl)acetate and subsequently broadens

its scope to encompass the wider class of benzoxazole derivatives, for which more extensive

research is accessible. This approach is intended to provide a valuable resource for

researchers in the field by highlighting the general synthetic strategies and potential biological

relevance of this class of compounds.

Core Compound Identification: Methyl 2-
(benzo[d]oxazol-2-yl)acetate
Below are the fundamental chemical identifiers for the specified compound.
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Identifier Value Source

CAS Number 75762-23-1 [1][2][3]

Molecular Formula C₁₀H₉NO₃ [3]

Molecular Weight 191.18 g/mol

Overview of Benzoxazole Derivatives: Synthesis
and Biological Significance
Benzoxazoles are a prominent class of heterocyclic compounds characterized by a fused

benzene and oxazole ring system. This structural motif is a key feature in numerous

compounds with a wide array of biological activities, making them a subject of considerable

interest in medicinal chemistry and drug development.

General Synthesis Strategies
The synthesis of benzoxazole derivatives often involves the condensation of a 2-aminophenol

with a carboxylic acid or its derivative. A general workflow for the synthesis of compounds

related to Methyl 2-(benzo[d]oxazol-2-yl)acetate is depicted below.
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Caption: General synthetic workflow for benzoxazole derivatives.

Biological Activities of Benzoxazole Derivatives
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The benzoxazole scaffold is a privileged structure in medicinal chemistry due to its presence in

a variety of biologically active molecules. Research into derivatives of this class has revealed a

broad spectrum of potential therapeutic applications.

Table of Biological Activities for Various Benzoxazole Derivatives:

Biological Activity Description

Antimicrobial

Certain benzoxazole derivatives have

demonstrated inhibitory activity against various

strains of bacteria and fungi.

Anticancer

Some compounds based on the benzoxazole

structure have been investigated for their

potential to inhibit the growth of cancer cell

lines.

Anti-inflammatory
The benzoxazole core is found in molecules that

exhibit anti-inflammatory properties.

It is important to note that these activities are characteristic of the broader class of benzoxazole

derivatives and have not been specifically documented for Methyl 2-(benzo[d]oxazol-2-
yl)acetate in the available literature.

Experimental Protocols for a Related Compound
Due to the lack of specific experimental data for Methyl 2-(benzo[d]oxazol-2-yl)acetate, the

following section provides a representative synthesis protocol for a structurally related

benzoxazole derivative as a reference for researchers.

Disclaimer: The following protocol is for a related compound and should be adapted and

optimized for the synthesis of Methyl 2-(benzo[d]oxazol-2-yl)acetate.

Illustrative Synthesis of a Benzoxazole Derivative
Objective: To provide a general methodology for the synthesis of a benzoxazole derivative

through the condensation of a 2-aminophenol with a dicarbonyl compound, followed by

cyclization.
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Materials:

2-Aminophenol

Appropriate dicarbonyl compound (e.g., a keto-ester)

Acid or base catalyst

Suitable solvent (e.g., ethanol, acetic acid)

Procedure:

Dissolve equimolar amounts of 2-aminophenol and the dicarbonyl compound in the chosen

solvent.

Add a catalytic amount of an acid (e.g., p-toluenesulfonic acid) or a base (e.g., piperidine).

Reflux the reaction mixture for a specified period, monitoring the reaction progress by thin-

layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography to obtain the desired

benzoxazole derivative.

Signaling Pathways and Logical Relationships
As no specific biological signaling pathways have been elucidated for Methyl 2-
(benzo[d]oxazol-2-yl)acetate, a logical diagram illustrating the general process of drug

discovery and development, which is relevant to the investigation of novel compounds like

benzoxazole derivatives, is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1268233?utm_src=pdf-body
https://www.benchchem.com/product/b1268233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Synthesis
(e.g., Benzoxazoles)

Biological Screening

Hit Identification

Lead Optimization

Preclinical Studies

Clinical Trials

Drug Approval

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1268233?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268233?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. bocsci.com [bocsci.com]

2. Stock compounds-M250228 009 : eosmedchem_lenaのblog [eosmedchem-lena.blog.jp]

3. 75762-23-1|METHYL 2-(BENZO[D]OXAZOL-2-YL)ACETATE|METHYL 2-
(BENZO[D]OXAZOL-2-YL)ACETATE| -范德生物科技公司 [bio-fount.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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